Cas no 1270505-59-3 (tert-butyl N-2-amino-2-(2,3,6-trifluorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2,3,6-trifluorophenyl)ethylcarbamate
• CAS No: 1270505-59-3
• MF: C₁₃H₁₇F₃N₂O₂
• MW: 290.281493902206
• CID: 5948605
• PubChem ID: 165621322
• Update Time: 2025-06-14

tert-butyl N-2-amino-2-(2,3,6-trifluorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2,3,6-trifluorophenyl)ethylcarbamate
• 1270505-59-3
• EN300-1878996
• tert-butyl N-[2-amino-2-(2,3,6-trifluorophenyl)ethyl]carbamate

• Inchi： 1S/C13H17F3N2O2/c1-13(2,3)20-12(19)18-6-9(17)10-7(14)4-5-8(15)11(10)16/h4-5,9H,6,17H2,1-3H3,(H,18,19)
• InChI Key： DDTSSCMCXQWBEY-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(CNC(=O)OC(C)(C)C)N)F)F

Computed Properties

• Exact Mass: 290.12421228g/mol
• Monoisotopic Mass: 290.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-2-(2,3,6-trifluorophenyl)ethylcarbamate

Recent Advances in the Study of tert-butyl N-2-amino-2-(2,3,6-trifluorophenyl)ethylcarbamate (CAS: 1270505-59-3)

The compound tert-butyl N-2-amino-2-(2,3,6-trifluorophenyl)ethylcarbamate (CAS: 1270505-59-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluorophenyl and carbamate functional groups, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.

One of the key areas of focus has been the optimization of synthetic routes for tert-butyl N-2-amino-2-(2,3,6-trifluorophenyl)ethylcarbamate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method using a palladium-catalyzed coupling reaction. This approach not only improved the scalability of the compound but also reduced the formation of by-products, making it more suitable for industrial applications. The study highlighted the compound's stability under various conditions, which is crucial for its handling and storage in large-scale production.

In addition to its synthetic utility, recent research has investigated the biological activity of derivatives derived from tert-butyl N-2-amino-2-(2,3,6-trifluorophenyl)ethylcarbamate. A team at the University of Cambridge reported promising results in a preclinical study, where modified versions of the compound exhibited potent inhibitory effects on specific enzymes involved in neurodegenerative pathways. These findings suggest potential applications in the treatment of Alzheimer's and Parkinson's diseases, although further in vivo studies are required to validate these effects.

Another notable development is the use of tert-butyl N-2-amino-2-(2,3,6-trifluorophenyl)ethylcarbamate as a building block in the design of protease inhibitors. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into a series of compounds targeting viral proteases, with some derivatives showing nanomolar activity against SARS-CoV-2. This research underscores the versatility of the compound in addressing emerging infectious diseases and highlights its role in the rapid development of antiviral agents.

Despite these advancements, challenges remain in the widespread adoption of tert-butyl N-2-amino-2-(2,3,6-trifluorophenyl)ethylcarbamate. Issues such as cost-effective production, regulatory approval, and the need for more comprehensive toxicity studies must be addressed. However, the compound's unique chemical properties and demonstrated biological activity make it a valuable asset in the ongoing quest for innovative therapeutics. Future research directions may include exploring its use in combination therapies and further elucidating its mechanism of action at the molecular level.